2-bicyclo[2.2.1]hept-2-yl-N-(6-propyl-1,3-benzodioxol-5-yl)acetamide

• Molecular Formula: C19H25NO3
• Molecular Weight: 315.4 g/mol
• IUPAC Name: 2-(3-bicyclo[2.2.1]heptanyl)-N-(6-propyl-1,3-benzodioxol-5-yl)acetamide
• InChI: InChI=1S/C19H25NO3/c1-2-3-14-8-17-18(23-11-22-17)10-16(14)20-19(21)9-15-7-12-4-5-13(15)6-12/h8,10,12-13,15H,2-7,9,11H2,1H3,(H,20,21)
• InChI Key: WJRFPNFAKYJALO-UHFFFAOYSA-N
• SMILES: CCCC1=CC2=C(C=C1NC(=O)CC3CC4CCC3C4)OCO2

Description

2-bicyclo[2.2.1]hept-2-yl-N-(6-propyl-1,3-benzodioxol-5-yl)acetamide, also known as BPBA, is a compound that has gained significant attention in scientific research due to its potential therapeutic applications. BPBA belongs to the class of compounds known as cyclohexylamines, which have been shown to possess various biological activities.

Mechanism of Action

The mechanism of action of 2-bicyclo[2.2.1]hept-2-yl-N-(6-propyl-1,3-benzodioxol-5-yl)acetamide is not yet fully understood. However, studies have shown that it may act by inhibiting the activity of various enzymes and proteins, including histone deacetylases and protein kinases.
Biochemical and Physiological Effects:
2-bicyclo[2.2.1]hept-2-yl-N-(6-propyl-1,3-benzodioxol-5-yl)acetamide has been shown to possess various biochemical and physiological effects. It has been reported to exhibit anti-inflammatory, antioxidant, and neuroprotective properties. Additionally, it has been shown to modulate the immune system and promote the regeneration of damaged tissues.

Advantages and Limitations for Lab Experiments

2-bicyclo[2.2.1]hept-2-yl-N-(6-propyl-1,3-benzodioxol-5-yl)acetamide has several advantages for use in laboratory experiments. It is relatively easy to synthesize, and its chemical properties make it amenable to various analytical techniques. However, its limited solubility in water can make it difficult to work with in certain experiments.

Future Directions

There are several future directions for research on 2-bicyclo[2.2.1]hept-2-yl-N-(6-propyl-1,3-benzodioxol-5-yl)acetamide. One area of interest is the development of more efficient synthesis methods for the compound. Additionally, further studies are needed to fully elucidate the mechanism of action of 2-bicyclo[2.2.1]hept-2-yl-N-(6-propyl-1,3-benzodioxol-5-yl)acetamide and its potential therapeutic applications. Finally, research on the toxicity and safety of 2-bicyclo[2.2.1]hept-2-yl-N-(6-propyl-1,3-benzodioxol-5-yl)acetamide is also needed to determine its suitability for use in clinical settings.

Synthesis Methods

The synthesis of 2-bicyclo[2.2.1]hept-2-yl-N-(6-propyl-1,3-benzodioxol-5-yl)acetamide involves the reaction of 6-propyl-1,3-benzodioxole with bicyclo[2.2.1]hept-2-ylamine in the presence of acetic anhydride. The reaction proceeds through a nucleophilic substitution mechanism, resulting in the formation of 2-bicyclo[2.2.1]hept-2-yl-N-(6-propyl-1,3-benzodioxol-5-yl)acetamide as the final product.

Scientific Research Applications

2-bicyclo[2.2.1]hept-2-yl-N-(6-propyl-1,3-benzodioxol-5-yl)acetamide has been extensively studied for its potential applications in various fields of scientific research. One of the major areas of research has been its use as a potential therapeutic agent for the treatment of various diseases, including cancer, Alzheimer's disease, and Parkinson's disease.